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Abstract
Triisostearin, the triester of glycerin and isostearic acid, is a versatile triglyceride ester with a

unique branched-chain structure that imparts desirable physicochemical properties for various

advanced applications.[1] This technical guide provides a comprehensive overview of

triisostearin, including its chemical and physical characteristics, synthesis, and analysis. It

further explores its multifaceted roles as a lipid excipient in pharmaceutical formulations,

particularly in the development of self-nanoemulsifying drug delivery systems (SNEDDS) for

enhancing the bioavailability of poorly soluble drugs. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development, offering

detailed data, experimental protocols, and visual representations of key processes.

Introduction
Triisostearin (Glyceryl Triisostearate) is a triglyceride derived from the esterification of glycerol

with three molecules of isostearic acid.[1] Unlike its linear-chain counterpart, tristearin, the

branched nature of the isostearic acid moieties in triisostearin results in a substance that is
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typically a liquid or a soft paste at room temperature, offering distinct advantages in formulation

science. Its properties, such as high polarity, excellent spreadability, and good oxidative

stability, have made it a valuable ingredient in the cosmetics industry as an emollient and

viscosity-modifying agent.[1] In recent years, its potential as a lipid excipient in the

pharmaceutical industry has been increasingly recognized, particularly as an oil phase in

nanoemulsions and self-emulsifying drug delivery systems to improve the oral bioavailability of

poorly water-soluble drugs.[2][3][4][5][6]

Chemical and Physical Properties
Triisostearin's unique branched-chain structure governs its physical and chemical properties,

which are summarized in the tables below.

General Properties
Property Value Reference

Chemical Name

2,3-bis(16-

methylheptadecanoyloxy)prop

yl 16-methylheptadecanoate

Alfa Chemistry

Synonyms
Glyceryl Triisostearate,

Glycerin Triisostearate
--INVALID-LINK--

CAS Number 26942-95-0 --INVALID-LINK--

Molecular Formula C57H110O6 --INVALID-LINK--

Molecular Weight 891.5 g/mol Alfa Chemistry

Appearance
Colorless to yellowish liquid or

waxy solid
--INVALID-LINK--

Odor Odor-free --INVALID-LINK--

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://ci.guide/organic-compounds/triisostearin
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1380829.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779084/
https://patents.google.com/patent/EP1480636A2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9176699/
https://scispace.com/pdf/self-emulsifying-drug-delivery-systems-strategy-for-4txv07gom5.pdf
https://www.benchchem.com/product/b1596018/docs?utm_src=pdf-body#triisostearin-as-a-triglyceride-ester-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Melting Point 57-62 °C --INVALID-LINK--

Boiling Point 806-807 °C --INVALID-LINK--

Specific Gravity (25°C) 0.905 ± 0.01 g/cm³ Hicos GTIS (Triisostearin)

Solubility
Soluble in water, esters, oils,

and silicones

--INVALID-LINK--, PELEMOL®

GTIS

Viscosity High --INVALID-LINK--

Quality Control Parameters
Parameter Value Reference

Acid Value ≤ 2 mgKOH/g Hicos GTIS (Triisostearin)

Saponification Value 180 ± 10 mgKOH/g Hicos GTIS (Triisostearin)

Iodine Value ≤ 3 gI₂/100g Hicos GTIS (Triisostearin)

Water Content ≤ 0.1% Hicos GTIS (Triisostearin)

Synthesis of Triisostearin
Triisostearin is synthesized through the esterification of glycerol with isostearic acid. This can

be achieved via chemical or enzymatic methods.
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Synthesis workflow for triisostearin.

Experimental Protocol: Chemical Synthesis
(Representative)
This protocol describes a general procedure for the chemical synthesis of triglycerides via

esterification, which can be adapted for triisostearin.

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer, thermometer,

and a Dean-Stark apparatus connected to a condenser, add glycerol and a 10% molar

excess of isostearic acid.

Catalyst Addition: Add a suitable acid catalyst, such as p-toluenesulfonic acid (1-2% by

weight of the reactants).
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Reaction Conditions: Heat the mixture to 160-180°C with vigorous stirring. The water

produced during the esterification will be azeotropically removed and collected in the Dean-

Stark trap.

Monitoring: Monitor the reaction progress by measuring the acid value of the reaction

mixture at regular intervals. The reaction is considered complete when the acid value is

below a specified limit (e.g., < 2 mg KOH/g).

Purification:

Neutralization: After cooling the reaction mixture, neutralize the catalyst with an alkaline

solution (e.g., sodium carbonate).

Washing: Wash the crude product with hot distilled water to remove any remaining catalyst

and glycerol.

Drying: Dry the organic phase over anhydrous sodium sulfate and filter.

Deodorization/Decolorization: Treat the product with activated carbon and/or bleaching

earth under vacuum at elevated temperature to remove color and odor impurities.

Filtration: Filter the final product to obtain purified triisostearin.

Experimental Protocol: Enzymatic Synthesis
(Representative)
This protocol outlines a general enzymatic approach for triglyceride synthesis, adaptable for

triisostearin, offering a more sustainable and selective alternative to chemical synthesis.[7][8]

[9][10][11][12][13]

Substrate Preparation: Dissolve glycerol and isostearic acid (in a 1:3.3 molar ratio) in a

suitable solvent (e.g., n-hexane or a solvent-free system).

Enzyme Addition: Add an immobilized lipase, such as Candida antarctica lipase B

(Novozym® 435), at a concentration of 5-10% (w/w) of the total substrate weight.
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Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 60-70°C) with

continuous agitation in a shaker or stirred-tank reactor.[11] If the reaction is performed under

vacuum, it helps to remove the water by-product and drive the equilibrium towards ester

formation.[11]

Monitoring: Monitor the reaction progress by analyzing samples periodically using thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the conversion of fatty

acids.

Enzyme Recovery: Upon completion of the reaction, separate the immobilized enzyme from

the reaction mixture by filtration for potential reuse.

Purification:

Solvent Removal: If a solvent was used, remove it under reduced pressure using a rotary

evaporator.

Purification of Triisostearin: The resulting product can be purified by molecular distillation

or column chromatography to separate triisostearin from unreacted substrates and by-

products (mono- and diisostearin).

Analysis of Triisostearin
The purity and composition of triisostearin are critical for its performance in various

applications. Gas chromatography (GC) and high-performance liquid chromatography (HPLC)

are commonly employed for its analysis.

Experimental Protocol: Purity Analysis by GC-FID
(Representative)
This protocol is a general method for the analysis of triglycerides that can be adapted for

triisostearin.[14][15][16][17][18]

Sample Preparation (Transesterification to Fatty Acid Methyl Esters - FAMEs):

Accurately weigh about 25 mg of the triisostearin sample into a screw-capped test tube.
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Add 1.5 mL of a 0.5 M solution of sodium hydroxide in methanol.

Heat the mixture in a water bath at 100°C for 5 minutes.

After cooling, add 2 mL of a boron trifluoride-methanol solution (14% BF₃), and heat again

at 100°C for 5 minutes.

Add 1 mL of isooctane and 5 mL of a saturated sodium chloride solution. Shake

vigorously.

Allow the layers to separate and transfer the upper isooctane layer containing the FAMEs

to a GC vial.

GC-FID Conditions:

Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a flame

ionization detector (FID).

Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, 60 m x 0.25 mm

ID, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Injector Temperature: 250°C.

Detector Temperature: 280°C.

Oven Temperature Program: Initial temperature of 100°C, hold for 4 minutes, then ramp at

3°C/min to 240°C, and hold for 15 minutes.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Data Analysis: Identify the isostearic acid methyl ester peak based on its retention time

compared to a standard. Calculate the purity of triisostearin based on the relative peak area

of the isostearic acid methyl ester.
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Experimental Protocol: Quantification by HPLC-ELSD
(Representative)
This protocol provides a general method for the analysis of triglycerides using HPLC with an

Evaporative Light-Scattering Detector (ELSD), which is suitable for non-volatile and non-

chromophoric compounds like triisostearin.[19][20][21][22][23]

Sample Preparation:

Accurately weigh the triisostearin sample and dissolve it in a suitable solvent such as a

mixture of chloroform and methanol (2:1, v/v) to a known concentration (e.g., 1 mg/mL).

Filter the sample solution through a 0.45 µm syringe filter before injection.

HPLC-ELSD Conditions:

HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with an ELSD.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient elution is typically used. For example:

Mobile Phase A: Acetonitrile/Water (90:10, v/v)

Mobile Phase B: Isopropanol/Hexane (80:20, v/v)

Gradient: Start with 100% A, linearly increase to 100% B over 20 minutes, hold for 10

minutes, and then return to initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 20 µL.

ELSD Settings:

Nebulizer Temperature: 40°C.
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Evaporator Temperature: 60°C.

Gas (Nitrogen) Flow Rate: 1.5 L/min.

Data Analysis: Quantify the triisostearin peak by comparing its peak area to a calibration

curve generated from standards of known concentrations.

Applications in Drug Development
Triisostearin's lipophilic nature, safety profile, and ability to solubilize poorly water-soluble

drugs make it an excellent excipient in pharmaceutical formulations, particularly for oral drug

delivery.
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Functional application of triisostearin in SNEDDS.
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Role in Self-Nanoemulsifying Drug Delivery Systems
(SNEDDS)
SNEDDS are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form

oil-in-water nanoemulsions upon gentle agitation in an aqueous medium, such as the

gastrointestinal fluids.[2][3][5][6][24][25] Triisostearin is an effective oil phase in SNEDDS

formulations for several reasons:

High Solubilizing Capacity: It can dissolve a significant amount of lipophilic drugs, which is a

prerequisite for successful SNEDDS formulation.

Enhanced Stability: Its oxidative stability helps protect the encapsulated drug from

degradation.

Biocompatibility: Triisostearin is generally regarded as safe for oral administration.

Improved Bioavailability: By presenting the drug in a solubilized form within nano-sized

droplets, SNEDDS can significantly enhance the dissolution rate and absorption of poorly

water-soluble drugs, thereby improving their oral bioavailability.[2][5][6][24]

Formulation of a Triisostearin-Based SNEDDS
(Conceptual Protocol)

Screening of Excipients:

Determine the solubility of the target drug in various oils (including triisostearin),

surfactants, and co-surfactants. Select the components that show the highest solubilizing

capacity for the drug.

Construction of Ternary Phase Diagrams:

Prepare a series of mixtures with varying ratios of oil (triisostearin), surfactant, and co-

surfactant.

Visually observe the formation of nanoemulsions upon aqueous titration of each mixture.

Construct a ternary phase diagram to identify the self-nanoemulsifying region.
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Preparation of Drug-Loaded SNEDDS:

Select a formulation from the nanoemulsification region of the phase diagram.

Dissolve the drug in the oil phase (triisostearin) with gentle heating and stirring.

Add the surfactant and co-surfactant to the mixture and stir until a homogenous isotropic

mixture is obtained.

Characterization of the SNEDDS:

Droplet Size and Zeta Potential: Dilute the SNEDDS with water and measure the droplet

size and zeta potential using a dynamic light scattering instrument.

In Vitro Drug Release: Perform in vitro dissolution studies in simulated gastric and

intestinal fluids to evaluate the drug release profile from the SNEDDS.

Thermodynamic Stability: Assess the stability of the SNEDDS by subjecting it to

centrifugation and freeze-thaw cycles.

Conclusion
Triisostearin is a highly versatile triglyceride ester with a favorable combination of

physicochemical properties that make it a valuable ingredient in both the cosmetic and

pharmaceutical industries. Its role as a lipid excipient, particularly as the oil phase in SNEDDS,

offers a promising strategy to address the challenges of formulating poorly water-soluble drugs.

The detailed information and representative protocols provided in this technical guide are

intended to support researchers and drug development professionals in harnessing the full

potential of triisostearin in their formulation endeavors. Further research into the specific

interactions of triisostearin with different active pharmaceutical ingredients and its

performance in various drug delivery systems will continue to expand its applications in the

future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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